In-Depth Technical Guide to the Chemical Properties of 1,1,5,5-Tetramethyl-3,3-diphenyltrisiloxane
In-Depth Technical Guide to the Chemical Properties of 1,1,5,5-Tetramethyl-3,3-diphenyltrisiloxane
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core chemical properties of 1,1,5,5-tetramethyl-3,3-diphenyltrisiloxane (CAS No. 17875-55-7). The information is presented to support research, development, and application activities involving this versatile organosilicon compound.
Chemical Identity and Physical Properties
1,1,5,5-Tetramethyl-3,3-diphenyltrisiloxane is a linear siloxane characterized by a backbone of three silicon atoms and two oxygen atoms, with methyl and phenyl group substitutions. This unique structure imparts a combination of desirable properties, including thermal stability and compatibility with various polymers.
Table 1: Physical and Chemical Properties of 1,1,5,5-Tetramethyl-3,3-diphenyltrisiloxane
| Property | Value | Reference |
| Molecular Formula | C₁₆H₂₄O₂Si₃ | [1] |
| Molecular Weight | 332.62 g/mol | [1] |
| CAS Number | 17875-55-7 | [1] |
| Appearance | Colorless to light yellow clear liquid | ChangFu Chemical Data |
| Density | 0.99 - 1.00 g/mL | Chem-Impex Data, NINGBO INNO PHARMCHEM CO.,LTD. Data[2] |
| Boiling Point | 81-83 °C @ 4 mmHg | [2] |
| Refractive Index (n20D) | 1.45 | Chem-Impex Data |
| Purity | ≥ 97% | ChangFu Chemical Data, NINGBO INNO PHARMCHEM CO.,LTD. Data[2] |
| Hydrolytic Sensitivity | No reaction with water under neutral conditions | Hubei Co-Formula Material Tech Co.,Ltd. Data[3] |
Spectroscopic Data
Table 2: Predicted Spectroscopic Data
| Technique | Expected Chemical Shifts / Frequencies |
| ¹H NMR | Signals corresponding to methyl protons (Si-CH₃) and phenyl protons (C₆H₅). |
| ¹³C NMR | Resonances for methyl carbons and phenyl carbons. |
| FTIR | Characteristic peaks for Si-O-Si stretching, Si-CH₃ bending, and C-H stretching from the phenyl groups. |
Note: For precise structural elucidation and purity assessment, it is recommended to acquire experimental spectroscopic data.
Chemical Reactivity and Applications
The primary chemical reactivity of 1,1,5,5-tetramethyl-3,3-diphenyltrisiloxane stems from the presence of silicon-hydride (Si-H) bonds, making it a valuable crosslinking agent in addition-cure silicone systems.[4]
Hydrosilylation Crosslinking
This compound is widely utilized as a crosslinker in the formulation of liquid silicone rubber (LSR), phenyl silicone rubber, and phenyl resins.[3][5] The hydrosilylation reaction involves the addition of the Si-H bonds across vinyl groups of other silicone polymers, forming a stable, crosslinked network. This process is typically catalyzed by a platinum-based catalyst.
The phenyl groups on the trisiloxane backbone enhance the thermal stability and refractive index of the resulting silicone elastomer, making it suitable for applications such as LED encapsulation.[3]
Below is a logical diagram illustrating the role of 1,1,5,5-tetramethyl-3,3-diphenyltrisiloxane in a hydrosilylation crosslinking reaction.
Caption: Hydrosilylation crosslinking of a vinyl-functional silicone polymer.
Experimental Protocols
Synthesis of 1,1,5,5-Tetramethyl-3,3-diorganyltrisiloxanes (General Procedure)
A general method for the synthesis of 1,1,5,5-tetramethyl-3,3-diorganyltrisiloxanes involves the reaction of 1,1,5,5-tetramethyl-3,3-dichlorotrisiloxane with an appropriate organometallic reagent, such as a Grignard reagent (e.g., phenylmagnesium bromide) to introduce the phenyl groups. The following is a representative, though not specific, experimental workflow.
Caption: General experimental workflow for the synthesis of the target compound.
Note: This is a generalized protocol. For a specific and optimized synthesis, refer to peer-reviewed chemical literature.
Determination of Kinematic Viscosity
The kinematic viscosity of 1,1,5,5-tetramethyl-3,3-diphenyltrisiloxane can be determined using a viscometer according to standardized methods.
Table 3: Experimental Protocol for Kinematic Viscosity Measurement
| Parameter | Description |
| Standard Method | ASTM D445: Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids. |
| Apparatus | Calibrated glass capillary viscometer (e.g., Ubbelohde type). |
| Procedure | 1. The viscometer is charged with the sample. 2. The viscometer is placed in a constant temperature bath until the sample reaches the test temperature. 3. The time for a fixed volume of the liquid to flow under gravity through the capillary is measured. 4. The kinematic viscosity is calculated by multiplying the flow time by the calibration constant of the viscometer. |
Determination of Refractive Index
The refractive index is a fundamental physical property that can be used to identify and assess the purity of the substance.
Table 4: Experimental Protocol for Refractive Index Measurement
| Parameter | Description |
| Standard Method | ASTM D1218: Standard Test Method for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids. |
| Apparatus | A refractometer with a monochromatic light source (e.g., sodium D-line) and temperature control. |
| Procedure | 1. The refractometer is calibrated using a standard of known refractive index. 2. A small sample of the liquid is placed on the prism of the refractometer. 3. The temperature is allowed to equilibrate to the desired value (e.g., 20°C). 4. The refractive index is read from the instrument's scale. |
Safety and Handling
1,1,5,5-Tetramethyl-3,3-diphenyltrisiloxane should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
1,1,5,5-Tetramethyl-3,3-diphenyltrisiloxane is a valuable organosilicon compound with a unique set of properties derived from its chemical structure. Its high thermal stability, compatibility with various polymers, and reactivity as a crosslinking agent make it a key component in the formulation of high-performance silicone materials for a range of advanced applications. The standardized experimental protocols outlined in this guide provide a basis for the accurate characterization of its key physical properties.
References
- 1. 1,1,5,5-tetramethyl-3,3-diphenyltrisiloxane | 17875-55-7 [m.chemicalbook.com]
- 2. 1,1,5,5-Tetramethyl-3,3-diphenyltrisiloxane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
- 3. 1,3-Diphenyltetramethyldisiloxane [webbook.nist.gov]
- 4. Identification of Hydroxyl and Polysiloxane Compounds via Infrared Absorption Spectroscopy with Targeted Noise Analysis [mdpi.com]
- 5. pleiades.online [pleiades.online]
